Cas no 1089283-21-5 (4-(2-Methanesulfonylethyl)piperidine hydrochloride)
4-(2-Methanesulfonylethyl)piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- MHTSMLFTAFKYOK-UHFFFAOYSA-N
- 4-(2-methylsulfonylethyl)piperidine;hydrochloride
- SCHEMBL310124
- 4-[2-(methylsulfonyl)ethyl]piperidine hydrochloride
- 4-(2-(Methylsulfonyl)ethyl)piperidine, hydrochloride
- EN300-241481
- 1089283-21-5
- F2167-0364
- 4-(2-methanesulfonyl-ethyl)-piperidine hydrochloride
- 4-(2-methanesulfonylethyl)piperidinehydrochloride
- 4-(2-methanesulfonylethyl)piperidine hydrochloride
- AKOS026746762
- A1-35669
- 4-(2-(Methylsulfonyl)ethyl)piperidine hydrochloride
- 4-(2-Methanesulfonylethyl)piperidine hydrochloride
-
- Inchi: 1S/C8H17NO2S.ClH/c1-12(10,11)7-4-8-2-5-9-6-3-8;/h8-9H,2-7H2,1H3;1H
- InChI Key: MHTSMLFTAFKYOK-UHFFFAOYSA-N
- SMILES: Cl.S(C)(CCC1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 227.0746777g/mol
- Monoisotopic Mass: 227.0746777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6Ų
4-(2-Methanesulfonylethyl)piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M239496-100mg |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M239496-500mg |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 500mg |
$ 455.00 | 2022-06-04 | ||
| TRC | M239496-1g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 1g |
$ 680.00 | 2022-06-04 | ||
| Enamine | EN300-241481-0.05g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 0.05g |
$202.0 | 2024-06-19 | |
| Enamine | EN300-241481-0.1g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 0.1g |
$301.0 | 2024-06-19 | |
| Enamine | EN300-241481-0.25g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 0.25g |
$431.0 | 2024-06-19 | |
| Enamine | EN300-241481-0.5g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 0.5g |
$679.0 | 2024-06-19 | |
| Enamine | EN300-241481-1.0g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 1.0g |
$871.0 | 2024-06-19 | |
| Enamine | EN300-241481-2.5g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 2.5g |
$1707.0 | 2024-06-19 | |
| Enamine | EN300-241481-5.0g |
4-(2-methanesulfonylethyl)piperidine hydrochloride |
1089283-21-5 | 95% | 5.0g |
$2525.0 | 2024-06-19 |
4-(2-Methanesulfonylethyl)piperidine hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(2-Methanesulfonylethyl)piperidine hydrochloride
Introduction to 4-(2-Methanesulfonylethyl)piperidine hydrochloride (CAS No. 1089283-21-5)
4-(2-Methanesulfonylethyl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1089283-21-5, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry due to its unique structural and pharmacological properties. The presence of a methanesulfonyl group at the 2-position of the piperidine ring and its salt form with hydrochloride contribute to its distinct chemical behavior and potential biological activities.
The 4-(2-Methanesulfonylethyl)piperidine hydrochloride structure combines the favorable characteristics of piperidine derivatives with the modulating effects of the methanesulfonyl moiety. Piperidine rings are commonly found in biologically active molecules, including several FDA-approved drugs, owing to their ability to enhance solubility, metabolic stability, and binding affinity to biological targets. The introduction of the 2-methanesulfonylethyl side chain further diversifies its pharmacophoric features, making it a valuable scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in exploring piperidine derivatives for their potential applications in treating various diseases, particularly neurological disorders. The 4-(2-Methanesulfonylethyl)piperidine hydrochloride compound has been investigated for its potential role as an intermediate in synthesizing drugs targeting central nervous system (CNS) disorders. Its structural motif suggests possible interactions with neurotransmitter receptors and ion channels, which are critical for modulating neuronal activity.
One of the most compelling aspects of 4-(2-Methanesulfonylethyl)piperidine hydrochloride is its synthetic accessibility and modularity. The compound serves as a versatile building block for medicinal chemists, allowing for structural modifications that can fine-tune its pharmacological properties. Researchers have leveraged this compound to develop analogs with enhanced binding affinity, improved pharmacokinetic profiles, or altered selectivity profiles. Such modifications are essential for optimizing drug candidates for clinical translation.
The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for formulation development in pharmaceuticals. Solubility plays a pivotal role in drug absorption, distribution, metabolism, and excretion (ADME), making it a key parameter to consider during drug design and development. The enhanced solubility provided by the hydrochloride salt form makes 4-(2-Methanesulfonylethyl)piperidine hydrochloride an attractive candidate for further investigation in drug formulation strategies.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like 4-(2-Methanesulfonylethyl)piperidine hydrochloride. These tools allow researchers to predict binding interactions with biological targets with high accuracy, thereby expediting the drug discovery process. By integrating experimental data with computational predictions, scientists can identify promising leads for further optimization.
The pharmacological potential of 4-(2-Methanesulfonylethyl)piperidine hydrochloride has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. For instance, studies have indicated that derivatives of piperidine with similar structural motifs may interact with monoamine oxidase (MAO) enzymes, which are involved in the degradation of neurotransmitters such as serotonin and dopamine. Such interactions could potentially lead to novel therapeutic approaches for managing conditions like depression and Parkinson's disease.
Moreover, the methanesulfonyl group in 4-(2-Methanesulfonylethyl)piperidine hydrochloride imparts unique electronic properties that can influence its interaction with biological targets. This functional group is known to enhance binding affinity by forming hydrogen bonds or participating in electrostatic interactions with specific residues on proteins. Understanding these interactions is crucial for designing drugs that are both potent and selective.
The synthesis of 4-(2-Methanesulfonylethyl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine ring followed by functionalization at the 2-position with a methanesulfonyl group. The final step involves conversion to the hydrochloride salt to improve solubility and stability.
In conclusion, 4-(2-Methanesulfonylethyl)piperidine hydrochloride (CAS No. 1089283-21-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a building block for drug development underscores its importance in medicinal chemistry. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like 4-(2-Methanesulfonylethyl)piperidine hydrochloride are poised to play a significant role in addressing unmet medical needs.
1089283-21-5 (4-(2-Methanesulfonylethyl)piperidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)